N,N-dibenzyl-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide

• Molecular Formula: C24H26N2O3S2
• Molecular Weight: 454.6 g/mol
• IUPAC Name: N,N-dibenzyl-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C24H26N2O3S2/c27-24(22-13-7-15-26(19-22)31(28,29)23-14-8-16-30-23)25(17-20-9-3-1-4-10-20)18-21-11-5-2-6-12-21/h1-6,8-12,14,16,22H,7,13,15,17-19H2
• InChI Key: STPDRXAGPDCWKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CS2)C(=O)N(CC3=CC=CC=C3)CC4=CC=CC=C4

Description

N,N-Dibenzyl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide is a complex organic compound that features a piperidine ring substituted with dibenzyl groups, a thiophene-2-sulfonyl group, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dibenzyl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving 1,2-diamine derivatives and sulfonium salts.

Introduction of the Thiophene-2-Sulfonyl Group: This step involves the reaction of thiophene derivatives with sulfonyl chlorides under basic conditions.

Attachment of Dibenzyl Groups: The dibenzyl groups are introduced via alkylation reactions using benzyl halides in the presence of a base.

Formation of the Carboxamide Group: The carboxamide group is typically formed through the reaction of the piperidine derivative with an appropriate amine and a coupling reagent.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of continuous flow reactors and automated synthesis platforms to streamline the process.

Chemical Reactions Analysis

Types of Reactions

N,N-Dibenzyl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxamide group can be reduced to form amines.

Substitution: The benzyl groups can be substituted with other alkyl or aryl groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or borane can be used.

Substitution: Nucleophiles such as alkyl halides or aryl halides in the presence of a base are commonly used.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

N,N-Dibenzyl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide has several scientific research applications:

Medicinal Chemistry: It can be used as a scaffold for the development of new pharmaceuticals due to its potential biological activity.

Materials Science: The thiophene moiety makes it a candidate for use in organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Biological Research: It can be used to study the interactions of piperidine derivatives with biological targets.

Mechanism of Action

The mechanism of action of N,N-Dibenzyl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide involves its interaction with specific molecular targets. The piperidine ring can interact with various receptors and enzymes, potentially modulating their activity. The thiophene-2-sulfonyl group may enhance the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

N,N-Dibenzylpiperidine:

Thiophene-2-sulfonylpiperidine: Lacks the dibenzyl groups, which may reduce its binding affinity and specificity.

Uniqueness

The presence of the thiophene-2-sulfonyl group enhances its electronic properties, making it suitable for use in advanced materials .